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Compound of Interest

Compound Name: 10-Acetamidodecanoic acid

Cat. No.: B15301056 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Information on the specific history, discovery, and detailed biological role of 10-
Acetamidodecanoic acid (CAS No. 105474-03-1) is not extensively available in publicly

accessible scientific literature. While its existence is confirmed in chemical databases[1], a

detailed historical account or in-depth research focus on this particular molecule is not

apparent. This guide, therefore, provides a broader context by examining the synthesis and

significance of the chemical class to which it belongs: omega-acetamido fatty acids and

functionalized decanoic acids.

Introduction to Functionalized Fatty Acids
Fatty acids and their derivatives are fundamental in cellular structure, metabolism, and

signaling. The functionalization of fatty acids, such as the introduction of an acetamido group at

the omega (ω) position, creates molecules with unique physicochemical properties that can be

exploited for various scientific and therapeutic purposes. These modifications can alter polarity,

bioavailability, and interaction with biological targets.

Decanoic acid, a ten-carbon saturated fatty acid, and its derivatives are of interest in

pharmaceutical research for their role as intermediates in the synthesis of active

pharmaceutical ingredients (APIs) and their use in drug delivery systems. The addition of an

acetamido group, as seen in 10-acetamidodecanoic acid, introduces a hydrogen-bonding

capable amide functionality, which can significantly influence the molecule's behavior in

biological systems.
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General Synthesis of Omega-Acetamido Fatty Acids
While a specific, detailed experimental protocol for the synthesis of 10-acetamidodecanoic
acid is not readily found in the literature, a general synthetic route can be postulated based on

standard organic chemistry reactions. A common approach involves the acetylation of an

omega-amino fatty acid.

This protocol is a generalized representation and not specific to 10-acetamidodecanoic acid.

Starting Material: An omega-amino fatty acid (e.g., 10-aminodecanoic acid).

Acetylation Reaction:

Dissolve the omega-amino fatty acid in a suitable solvent, such as a mixture of water and

a miscible organic solvent (e.g., dioxane).

Cool the solution in an ice bath.

Add a base, such as sodium bicarbonate, to maintain a slightly alkaline pH.

Slowly add acetic anhydride, the acetylating agent, to the stirred solution. The reaction is

typically exothermic.

Allow the reaction to proceed for several hours at room temperature.

Work-up and Purification:

Acidify the reaction mixture with a mineral acid (e.g., HCl) to precipitate the N-acetylated

product.

Collect the precipitate by filtration.

Wash the crude product with cold water.

Recrystallize the product from a suitable solvent (e.g., ethanol-water mixture) to obtain the

purified omega-acetamido fatty acid.

Characterization:
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Confirm the structure and purity of the final compound using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR)

spectroscopy.
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Reaction Setup

Acetylation

Work-up & Purification

Analysis

Dissolve omega-amino fatty acid
in aqueous solvent

Cool solution in ice bath

Add base (e.g., NaHCO3)

Slowly add acetic anhydride

Stir at room temperature

Acidify to precipitate product

Filter and wash with cold water

Recrystallize from suitable solvent

Characterize by NMR, MS, IR
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Generalized workflow for the synthesis of an omega-acetamido fatty acid.
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Potential Biological Significance and Therapeutic
Applications
The biological roles of omega-acetamido fatty acids are not well-defined in the literature.

However, by examining related compounds, we can infer potential areas of interest for

researchers.

Fatty Acid Metabolism: Omega-3 and omega-6 fatty acids are crucial precursors for the

synthesis of signaling molecules that regulate inflammation and other physiological

processes.[2][3][4] The introduction of an acetamido group could modulate how these fatty

acids are metabolized and their interaction with enzymes in these pathways.

Antioxidant and Anti-inflammatory Properties: N-acetylated amino acids, such as N-

acetylcysteine (NAC), are well-known for their antioxidant properties.[5] It is plausible that N-

acetylated fatty acids could exhibit similar characteristics, potentially influencing

inflammatory pathways.

Drug Delivery and Pharmacokinetics: Functionalized fatty acids can be used to modify the

properties of drugs, such as improving their absorption, distribution, metabolism, and

excretion (ADME) profile. The acetamido group could be used to tune the lipophilicity and

hydrogen-bonding potential of a molecule.

Quantitative Data
Due to the limited research on 10-acetamidodecanoic acid, a comprehensive table of its

physicochemical and biological properties cannot be compiled from the existing literature. For

reference, a general comparison of decanoic acid and a hypothetical omega-functionalized

derivative is presented below.
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Property Decanoic Acid
Hypothetical 10-
Acetamidodecanoic Acid
(Estimated)

Molecular Formula C₁₀H₂₀O₂ C₁₂H₂₃NO₃

Molecular Weight 172.26 g/mol 229.32 g/mol

Appearance White crystalline solid Likely a solid

Solubility
Insoluble in water, soluble in

organic solvents

Expected to have slightly

increased water solubility

Biological Role
Energy source, metabolic

intermediate
Undetermined

Signaling Pathways
There is no information available in the scientific literature regarding specific signaling

pathways in which 10-acetamidodecanoic acid is involved. Research on related fatty acids

suggests that potential interactions could occur within the complex network of fatty acid

synthesis and metabolism, which involves numerous enzymes and signaling molecules.[6]

The diagram below illustrates a simplified, high-level overview of fatty acid synthesis, a

fundamental process that could be influenced by functionalized fatty acid derivatives.
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Simplified overview of de novo fatty acid synthesis.

Conclusion
While 10-acetamidodecanoic acid is a known chemical entity, its history, discovery, and

biological functions remain largely unexplored in the scientific literature. This presents an

opportunity for future research to characterize this molecule and investigate its potential roles

in biological systems. The general principles of functionalized fatty acid synthesis and the

known activities of related compounds provide a foundation for such investigations. Further

studies are needed to determine if 10-acetamidodecanoic acid possesses unique properties

that could be of interest to the fields of biochemistry, pharmacology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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